Cas no 2440-79-1 (Methyl N-Acetyltyrosinate)

Methyl N-Acetyltyrosinate is a chemically modified derivative of tyrosine, featuring an acetylated amino group and a methyl ester at the carboxyl terminus. This compound is primarily utilized in peptide synthesis and biochemical research, where its enhanced stability and solubility in organic solvents offer practical advantages over unmodified tyrosine derivatives. The acetyl group protects the amino functionality, reducing unwanted side reactions during synthetic procedures, while the methyl ester facilitates selective deprotection strategies. Its well-defined structure makes it a valuable intermediate for constructing complex peptides or studying tyrosine-related enzymatic processes. The compound’s purity and consistent performance are critical for reproducible results in both academic and industrial applications.
Methyl N-Acetyltyrosinate structure
Methyl N-Acetyltyrosinate structure
Product Name:Methyl N-Acetyltyrosinate
CAS No:2440-79-1
MF:C12H15NO4
MW:237.251803636551
MDL:MFCD00080844
CID:251260
PubChem ID:720747
Update Time:2025-06-07

Methyl N-Acetyltyrosinate Chemical and Physical Properties

Names and Identifiers

    • Methyl N-Acetyl-L-tyrosine
    • Ac-L-Tyr-OMe
    • Ac-Tyr-OMe
    • AC-TYR-OME H2O
    • L-Tyrosine, N-acetyl-,methyl ester
    • Methyl N-acetyltyrosinate
    • N-ACETYL-L-TYROSINE METHYL ESTER
    • 2-acetylamino-3-(4-hydroxy-phenyl)-propionic acid methyl ester
    • ACETYL-L-TYROSINE METHYL ESTER HYDRATE
    • AC-TYROSINE-OME
    • N-acetyl L-tyrosine methyl ester
    • N-Acetyl-L-tyrosin-methylester
    • N-Ac-Tyr-OMe
    • Methyl acetyl-L-tyrosinate
    • SCHEMBL3050135
    • MFCD00080844
    • KRMVXLWZDYZILN-NSHDSACASA-N
    • 2440-79-1
    • CHEMBL3278825
    • CS-0328248
    • AS-56595
    • N-alpha-Actetyl-L-tyrosine methyl ester (Ac-L-Tyr-OMe)
    • methyl (2S)-2-acetamido-3-(4-hydroxyphenyl)propanoate
    • L-Tyrosine,N-acetyl-,methyl ester
    • (S)-methyl 2-acetamido-3-(4-hydroxyphenyl)propanoate
    • AKOS016003146
    • 4-((2S)-2-Acetylamino-3-methoxy-3-oxopropyl)phenol; Acetyl-L-tyrosine Methyl Ester; N-Acetyltyrosine Methyl Ester
    • Acetyl-L-tyrosine methyl ester
    • G84118
    • Methyl N-Acetyltyrosinate
    • MDL： MFCD00080844
    • Inchi： 1S/C12H15NO4/c1-8(14)13-11(12(16)17-2)7-9-3-5-10(15)6-4-9/h3-6,11,15H,7H2,1-2H3,(H,13,14)/t11-/m0/s1
    • InChI Key： KRMVXLWZDYZILN-NSHDSACASA-N
    • SMILES： O(C)C([C@H](CC1C=CC(=CC=1)O)NC(C)=O)=O

Computed Properties

  • Exact Mass: 237.10000
  • Monoisotopic Mass: 237.10010796g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 75.6Ų

Experimental Properties

  • Density: 1.207±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 136-137 ºC
  • Boiling Point: 457°C at 760 mmHg
  • Flash Point: 230.2°C
  • Refractive Index: 1.539
  • Solubility: Slightly soluble (13 g/l) (25 º C),
  • PSA: 75.63000
  • LogP: 1.00330

Methyl N-Acetyltyrosinate Security Information

  • Storage Condition：Store in cold storage.

Methyl N-Acetyltyrosinate Customs Data

  • HS CODE：2924299090
  • Customs Data：

    China Customs Code:

    2924299090

    Overview:

    2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Methyl N-Acetyltyrosinate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M358745-50mg
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 45.00 2021-07-27
TRC
M358745-100mg
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 60.00 2021-07-27
TRC
M358745-500mg
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TRC
M358745-1g
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 $ 59.00 2023-09-06
TRC
M358745-2.5g
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 $ 92.00 2023-09-06
TRC
M358745-5g
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 $ 144.00 2023-09-06
abcr
AB258704-5 g
N-alpha-Actetyl-L-tyrosine methyl ester (Ac-L-Tyr-OMe); .
 2440-79-1
5g
 €82.50 2023-06-22
abcr
AB258704-25 g
N-alpha-Actetyl-L-tyrosine methyl ester (Ac-L-Tyr-OMe); .
 2440-79-1
25g
 €217.50 2023-06-22
eNovation Chemicals LLC
Y1055133-10g
AC-TYR-OME H2O
 2440-79-1 98%
10g
 $175 2023-05-17
eNovation Chemicals LLC
Y1055133-25g
AC-TYR-OME H2O
 2440-79-1 98%
25g
 $100 2024-06-06

Methyl N-Acetyltyrosinate Production Method

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